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Compound of Interest

Compound Name: EN523

Cat. No.: B2471181

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of EN523, a covalent ligand that targets a non-catalytic allosteric cysteine (C23) in the
K48-ubiquitin-specific deubiquitinase OTUB1.[1][2][3] Accurate preparation of stock solutions is
critical for ensuring the reproducibility and reliability of experimental results.

Introduction

EN523 is a small molecule utilized in research to modulate the function of OTUB1.[1][2][3] For
most in vitro and in vivo applications, EN523 is first dissolved in an organic solvent, typically
dimethyl sulfoxide (DMSO), to create a concentrated stock solution. This stock solution is then
further diluted in aqueous buffers or cell culture media to the desired final concentration for
experiments. The high solubility of EN523 in DMSO allows for the preparation of high-
concentration stock solutions, minimizing the amount of organic solvent introduced into the final
experimental system.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative information for EN523 and its solutions in
DMSO.
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Parameter Value Reference
Molecular Weight 234.25 g/mol [1]
Appearance White solid [1]
Solubility in DMSO = 25 mg/mL (106.72 mM) [1]
Recommended Stock

, 10 mM - 100 mM [1]12114]
Concentration
Storage of Powder -20°C for up to 3 years [1]

-80°C for up to 1 year; -20°C
for up to 1 month (protect from [1112]
light)

Storage of Stock Solution in
DMSO

Experimental Protocol: Preparation of a 10 mM
EN523 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of EN523 in DMSO.

Materials
« EN523 powder (CAS No. 2094893-05-5)[1]

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Pipettors and sterile pipette tips

o Vortex mixer

 Sonicator (optional, but recommended)[1]

Procedure
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e Preparation: Bring the EN523 powder and DMSO to room temperature before opening to
prevent condensation.

» Weighing: Accurately weigh out 2.34 mg of EN523 powder and transfer it to a sterile
microcentrifuge tube or vial.

e Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the EN523 powder.
e Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

e Sonication (Recommended): If the compound does not fully dissolve, sonicate the solution in
a water bath for 10-15 minutes.[1] Visually inspect the solution to ensure there are no visible
particles.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[1][2] Protect from light.[2]

Application Notes and Best Practices

o Hygroscopicity of DMSO: DMSO is hygroscopic and will readily absorb water from the
atmosphere. The presence of water can affect the solubility of compounds. It is
recommended to use anhydrous DMSO and to handle it in a low-humidity environment.

o Sterility for Cell Culture: For cell-based assays, prepare the stock solution under sterile
conditions in a laminar flow hood. Use sterile tubes and filtered pipette tips. While DMSO is
generally considered to be sterile, it can be filter-sterilized through a 0.22 um PTFE syringe
filter if necessary.

e Dilution in Aqueous Solutions: When diluting the DMSO stock solution into aqueous buffers
or media, add the stock solution to the aqueous solution while vortexing to prevent
precipitation of the compound.

e Final DMSO Concentration: For cell-based experiments, the final concentration of DMSO
should typically be kept below 0.5% to avoid solvent-induced toxicity.[5] For in vivo studies,
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the final DMSO concentration should be as low as possible.[5]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution, as this can

lead to degradation of the compound. Aliquoting into single-use volumes is highly
recommended.[5]

Visualizations
Signaling Pathway
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EN523 Stock Solution Preparation Workflow

1. Weigh 2.34 mg
of EN523 Powder

2.Add 1 mL
of Anhydrous DMSO

3. Vortex
(1-2 minutes)

i

El. Sonicate (Optional)

(10-15 minutes) Not Dissolved

5. Visually Inspect
for Complete Dissolution

6. Aliquot into
Single-Use Tubes

7. Store at -80°C
or -20°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Stock Solutions of EN523 in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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